4-Amino-N-methylbenzeneethanesulfonamide

• IUPAC Name: 2-(4-aminophenyl)-N-methylethanesulfonamide
• InChI: InChI=1S/C9H14N2O2S/c1-11-14(12,13)7-6-8-2-4-9(10)5-3-8/h2-5,11H,6-7,10H2,1H3
• InChI Key: SDXLSPCIRDEJKT-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)CCC1=CC=C(C=C1)N
• Molecular Formula: C9H14N2O2S
• DSSTOX Substance ID: DTXSID60541747
• Molecular Weight: 214.29 g/mol
• CAS RN: 98623-16-6

Description

Molecular Structure Analysis

The molecular structure of 4-Amino-N-methylbenzeneethanesulfonamide is represented by the formula C9H12N2O2S. More detailed structural information, including 2D and 3D conformers, can be found in databases like PubChem.

Physical And Chemical Properties Analysis

4-Amino-N-methylbenzeneethanesulfonamide has a molecular weight of 200.26 g/mol. It is a solid substance with a pale yellow to pale beige color. The compound has a melting point of 140-142 °C and a predicted boiling point of 387.6±44.0 °C. It has a predicted density of 1.297±0.06 g/cm3.

Scientific Research Applications

• Environmental Science and Pollution Research

  • Application : Amine-functionalised magnetic ligand graphene oxide–based nanocomposite (EDTA@Fe 3 O 4 @GO) was used as a chelating agent to bind toxic heavy metal ions.
  • Method : A two-step method involving hydrothermal and electrostatic self-assembly processes was used for synthesising the nanocomposite.
  • Results : The nanocomposite showed higher efficiency than the individual GO and Fe 3 O 4. It has the utmost adsorption capacity of 178.4 mg/g and showed excellent adsorption capacity up to 5 cycles.

• RSC Advances in Chemical Engineering

  • Application : Amine-functionalized metal–organic frameworks (MOFs) have attracted much attention mainly for CO2 capture.
  • Method : Besides the most widely used in situ synthesis method, post-modification and physical impregnation methods are developed to prepare amine-functionalized MOFs with extremely high CO2 sorption capacity at low pressures.
  • Results : Amine-functionalized MOF-based membranes, including pure amine-functionalized MOF membranes and mixed matrix membranes, exhibit excellent CO2/H2, CO2/CH4 and CO2/N2 separation performance.

• Chemical Papers: Spectroscopic and DFT evaluation of the positional effect of amino group on the properties of aminobenzenesulphonic acid
  • Application : Aminobenzenesulphonic acids (AMBSA) are bifunctional aromatic compounds characterized by the presence of acidic (SO 3 H) functional group and the basic (NH 2) substituent. The position of NH 2 is believed to have effect on the properties of AMBSA.
  • Method : Potential energy scan (PES) calculation revealed the energy difference between the two global minima predicted for each of the derivatives.
  • Results : The derivatives showed comparable chemical reactivity, whereas the simulation of their solubility in the selected solvents affirmed the 4-aminobenzenesulphonic acid to be generally more soluble than the other derivatives.

• Chemical Papers: Spectroscopic and DFT evaluation of the positional effect of amino group on the properties of aminobenzenesulphonic acid
  • Application : Aminobenzenesulphonic acids (AMBSA) are bifunctional aromatic compounds characterized by the presence of acidic (SO 3 H) functional group and the basic (NH 2) substituent. The position of NH 2 is believed to have effect on the properties of AMBSA. As an electron donating group, NH 2 is expected to be more active at ortho - and para -positions than meta. This in return, affects the relative stability, structural as well as vibrational property of AMBSA derivatives.
  • Method : Potential energy scan (PES) calculation revealed the energy difference between the two global minima predicted for each of the derivatives.
  • Results : The derivatives showed comparable chemical reactivity, whereas the simulation of their solubility in the selected solvents affirmed the 4-aminobenzenesulphonic acid to be generally more soluble than the other derivatives.

Synthesis routes and methods

Procedure details

A solution of 402 mg (1.65 mmol) of 2-(4-nitro-phenyl)-ethanesulfonic acid methylamide (as prepared in the previous step) in MeOH (30 mL) was hydrogenated over 10% Pd/C (Degussa type E101-NE/W, Aldrich, 50% by weight water) at 20 psi of H2 for 19 h. The reaction mixture was filtered through Celite, and the filter cake was washed with MeOH. Solvents were evaporated in vacuo. Silica gel chromatography of the residue on a 25-g Varian MegaBond Elut SPE column with 50% EtOAc-hexane afforded 318 mg (90%) of the title compound as a white solid: 1H-NMR (CD3CN; 400 MHz): δ 7.01 (d, 2H, J=8.4 Hz), 6.61 (d, 2H, J=8.4 Hz), 5.00-4.92 (br s, 1H), 4.12-4.02 (br s, 2H), 3.24-3.17 (m, 2H), 2.92-2.86 (m, 2H), 2.67 (s, 3H, J=5.2 Hz).